Cas no 69626-80-8 (2-Octyl isothiocyanate)

2-Octyl isothiocyanate Properties

Names and Identifiers

• Octane,2-isothiocyanato-, (-)-
• 2-Octyl isothiocyanate
• 2-isothiocyanatooctane
• 2-Octane isothiocyanate
• 2-octyl isothiocyanate 21663-52-5
• MFCD00060400
• DTXSID80989728
• 69626-80-8
• 737761-98-7
• 2-Isothiocyanatooctane
• RXAAZXUXIQEORL-UHFFFAOYSA-N
• 21663-52-5
• 2-Isothiocyanatooctane #
• 2-Octyl isothiocyanate,
• SCHEMBL7979579
• FT-0641247
• AKOS009462784
• 2-Octylisothiocyanate
• +Expand

• MDL： MFCD00060400
• InChIKey： RXAAZXUXIQEORL-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H17NS/c1-3-4-5-6-7-9(2)10-8-11/h9H,3-7H2,1-2H3
• SMILES： CCCCCCC(C)N=C=S

Computed Properties

• Exact Mass: 171.10831
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 171.10817
• Heavy Atom Count: 11
• Complexity: 128
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 44.4

Experimental Properties

• PSA: 12.36
• Refractive Index: 1.483
• Boiling Point: 234 °C
• Flash Point: 101.5°C
• Density: 0.90